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Compound of Interest

Compound Name: 3-Phenoxypropyl bromide

Cat. No.: B1583762

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-phenoxypropyl bromide, with a specific focus on its melting and boiling points.
The information is intended for researchers, scientists, and professionals in drug development
and chemical synthesis.

Physicochemical Data

3-Phenoxypropyl bromide is an organic compound that serves as a key intermediate in
various synthetic processes, particularly in the pharmaceutical industry.[1][2] At room
temperature, it presents as a colorless to light brown liquid.[1][2] The key physical and chemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Notes

Melting Point 10-11 °C (lit)[1131141

Boiling Point 130-134 °C at 14 mmHg (lit.)[1][3][4]
222 °C (lit., pressure not specified)[2]

Density 1.365 g/mL at 25 °C (lit.)[3]
Refractive Index 1.546 (n20/D) (lit.)[3]

Flash Point 96.0 °C (204.8 °F) closed cup[3]

Molecular Formula CoH11BrO [11[2]

Molecular Weight 215.09 g/mol [2][3]

CAS Number 588-63-6 [1][3]

Experimental Protocols

The melting and boiling point data presented are referenced from scientific literature, denoted
by "(lit.)". While specific experimental documentation for these measurements is not provided in
the source materials, the determination of these properties follows standard laboratory
procedures.

e Melting Point Determination: This is typically performed using a melting point apparatus
where a small sample in a capillary tube is heated at a controlled rate. The melting range is
observed from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample becomes liquid.

e Boiling Point Determination: The boiling point is measured by heating the liquid until its vapor
pressure equals the surrounding atmospheric pressure. For materials sensitive to high
temperatures, vacuum distillation is employed to determine the boiling point at a reduced
pressure, as reported (130-134 °C at 14 mmHg).[1][3][4]

A common method for the synthesis of 3-phenoxypropyl bromide involves the reaction of
phenol with 1,3-dibromopropane.[4] A general procedure is outlined below.
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Reactants:

Phenol

1,3-dibromopropane

Anhydrous potassium carbonate

Acetone (solvent)
Procedure:
e Phenol is dissolved in acetone in a reaction vessel.[4]

e Anhydrous potassium carbonate and an excess of 1,3-dibromopropane are added to the
solution.[4]

e The reaction mixture is heated to reflux and maintained for approximately 12 hours.[4]
 After the reaction is complete, the solid potassium carbonate is removed by filtration.[4]

e The solvent (acetone) is removed from the filtrate by distillation under reduced pressure to
yield the crude product.[4]

e The crude product is then purified using column chromatography to obtain the final, pure 3-
phenoxypropyl bromide.[4]

Visualized Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 3-phenoxypropyl
bromide as described in the experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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